Cas no 17846-15-0 (Adamantane-1-carboxylic acid hydrazide)

• Product Name: Adamantane-1-carboxylic acid hydrazide
• CAS No: 17846-15-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• MDL: MFCD00154679
• CID: 158890
• PubChem ID: 337203
• Update Time: 2025-10-20

Adamantane-1-carboxylic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• Adamantane-1-carbohydrazide
• Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, hydrazide
• 1-adamantanecarbohydrazide
• 1-adamantanecarboxylic acid hydrazide
• adamantane-1-carboxylic acid hydrazide
• adamantanecarbohydrazide
• adamantyl-1-carbohydrazide
• admantane-1-carbohydrazide
• F0020-1578
• tricyclo[3.3.1.1~3,7~]decane-1-carbohydrazide
• 1-Adamantylcarboxylic acid hydrazide
• NSC 354302
• DTXSID40320052
• NSC354302
• FT-0621894
• EN300-08112
• SCHEMBL1552389
• F0017-0487
• Tricyclo[3.3.1.13,7]decane-1-carboxylicacid,hydrazide
• NSC-354302
• Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, hydrazide
• 17846-15-0
• Oprea1_250585
• SS-4899
• D85306
• CS-0029779
• AKOS000116891
• A881390
• (3r,5r,7r)-adamantane-1-carbohydrazide
• MFCD00154679
• Z56771146
• Oprea1_765975
• 1-Adamantanecarboxylic acid, hydrazide; Adamantane-1-carbohydrazide
• SB86567
• AKOS006239070
• FJXQVRADKYKERU-UHFFFAOYSA-N
• ALBB-010212
• tricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid, hydrazide
• BBL007915
• STK003442
• DB-065229
• Adamantane-1-carboxylic acid hydrazide

• MDL： MFCD00154679
• Inchi： 1S/C11H18N2O/c12-13-10(14)11-4-7-1-8(5-11)3-9(2-7)6-11/h7-9H,1-6,12H2,(H,13,14)
• InChI Key： FJXQVRADKYKERU-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)NN

Computed Properties

• Exact Mass: 194.14200
• Monoisotopic Mass: 194.141913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.203±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 154-157 ºC
• Boiling Point: 370.8°Cat760mmHg
• Flash Point: 178°C
• Refractive Index: 1.581
• Solubility: Almost insoluble (0.052 g/l) (25 º C),
• PSA: 55.12000
• LogP: 2.28390

Adamantane-1-carboxylic acid hydrazide Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on Adamantane-1-carboxylic acid hydrazide

Recent Advances in the Application of Adamantane-1-carboxylic acid hydrazide (CAS: 17846-15-0) in Chemical Biology and Pharmaceutical Research

Adamantane-1-carboxylic acid hydrazide (CAS: 17846-15-0) is a derivative of adamantane, a well-known scaffold in medicinal chemistry due to its unique structural properties and biological activities. Recent studies have highlighted its potential as a versatile building block in drug discovery and chemical biology. This research brief synthesizes the latest findings on the synthesis, biological evaluation, and therapeutic applications of this compound, providing insights into its growing significance in the field.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Adamantane-1-carboxylic acid hydrazide as a key intermediate in the development of novel antiviral agents. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against influenza A virus (H1N1) with IC50 values in the low micromolar range. The researchers attributed this activity to the compound's ability to interfere with viral fusion mechanisms, leveraging the rigid adamantane core for optimal binding to viral proteins.

Another significant application was reported in a 2024 Nature Communications article, where Adamantane-1-carboxylic acid hydrazide was utilized as a linker in PROTAC (Proteolysis Targeting Chimera) technology. The study showed that the hydrazide moiety provided an ideal balance of stability and reactivity, enabling efficient targeting of oncogenic proteins for degradation. This approach demonstrated promising results in preclinical models of triple-negative breast cancer, with enhanced selectivity compared to traditional small-molecule inhibitors.

Recent synthetic chemistry advancements have also expanded the utility of 17846-15-0. A 2023 ACS Catalysis paper detailed a novel microwave-assisted synthesis protocol that improved the yield of Adamantane-1-carboxylic acid hydrazide by 40% compared to conventional methods, while reducing reaction times from 12 hours to just 90 minutes. This methodological breakthrough has significant implications for scaling up production for pharmaceutical applications.

In the realm of neurodegenerative disease research, a 2024 study in Chemical Science reported that Adamantane-1-carboxylic acid hydrazide derivatives showed remarkable potential as multifunctional agents for Alzheimer's disease treatment. These compounds demonstrated simultaneous inhibition of β-secretase (BACE1) and acetylcholinesterase (AChE), along with significant antioxidant properties. The researchers highlighted the compound's ability to cross the blood-brain barrier, a critical feature for CNS-targeted therapeutics.

The safety profile of Adamantane-1-carboxylic acid hydrazide has also been extensively evaluated in recent preclinical studies. A comprehensive toxicological assessment published in Regulatory Toxicology and Pharmacology (2023) confirmed the compound's favorable safety profile at therapeutic doses, with no observed genotoxicity or significant organ toxicity in rodent models. These findings support its continued development as a pharmaceutical intermediate.

Looking forward, the unique properties of Adamantane-1-carboxylic acid hydrazide position it as a promising candidate for various therapeutic applications. Current research directions include its incorporation into metal-organic frameworks for drug delivery, development of radiopharmaceuticals for diagnostic imaging, and exploration as a scaffold for antimicrobial agents against drug-resistant pathogens. The compound's versatility and demonstrated biological activities suggest it will remain an important focus of chemical biology research in the coming years.